Cas no 10487-71-5 (Crotonoyl Chloride)

• Product Name: Crotonoyl Chloride
• CAS No: 10487-71-5
• MF: C₄H₅ClO
• MW: 104.534900426865
• MDL: MFCD00000734
• CID: 48627
• PubChem ID: 643131
• Update Time: 2025-07-23

Crotonoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Crotonyl chloride
• Crotonoyl Chloride (cis- and trans- mixture)
• Crotonoyl chloride
• E-Crotonoyl chloride
• trans-crotonyl chloride
• but-2-enoyl chloride
• β-methylacryloyl chloride
• crotonic acid chloride
• 2-Butenoyl chloride
• Crotonyl
• E-CROTONYL CHLORIDE
• 2-Butenoic acid chloride
• TRANS-2-BUTENOYL CHLORIDE
• 2-butenoylchloride
• but-2-enoylchloride
• (E)-but-2-enoyl chloride
• A833831
• Crotonyl chloride, tech. 90%
• Crotonoyl chloride, technical grade, 90%
• 2-Butenoyl chloride, (E)-
• SCHEMBL245656
• (2E)-2-Butenoyl chloride
• EINECS 234-010-3
• (E)-2-BUTENOYL CHLORIDE(STABILIZED WITH HQ)
• (E)-crotonyl chloride
• Q1141616
• (2E)-but-2-enoyl chloride
• Crotonoyl chloride, technical, >=90% (GC)
• F20351
• Crotonoyl chloride (E)-
• MFCD00000734
• 8-(Benzyloxy)-imidazo[1,5-a]pyridine, hydrochloride
• trans-crotonoyl chloride
• DTXSID201314046
• 10487-71-5
• AKOS005720906
• EN300-19906
• EN300-658464
• D78102
• 2-butenoyl chloride, (2E)-
• (E)-CH3CH=CHCOCl
• 625-35-4
• NS00125015
• (2E)-2-Butenoyl chloride #
• (E)-2-Butenoyl chloride
• (E)-crotonoyl chloride
• VS-02929
• InChI=1/C4H5ClO/c1-2-3-4(5)6/h2-3H,1H3/b3-2
• EINECS 210-889-9
• 2-Crotonoyl chloride
• SCHEMBL245655
• STL146463
• BBL011366
• Crotonoyl Chloride

• MDL： MFCD00000734
• Inchi： 1S/C4H5ClO/c1-2-3-4(5)6/h2-3H,1H3/b3-2+
• InChI Key： RJUIDDKTATZJFE-NSCUHMNNSA-N
• SMILES： ClC(/C=C/C)=O

Computed Properties

• Exact Mass: 104.00300
• Monoisotopic Mass: 104.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 75.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.091
• Boiling Point: 125°C
• Flash Point: 35 ºC
• Refractive Index: 1.459
• PSA: 17.07000
• LogP: 1.32790
• Solubility: Not available

Crotonoyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H290-H314
• Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： R10;R34;R36/37
• Safety Instruction： S16-S26-S27-S36/37/39-S45
• FLUKA BRAND F CODES：13-19-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R10; R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Crotonoyl Chloride

Introduction to Crotonoyl Chloride (CAS No. 10487-71-5)

Crotonoyl Chloride, with the chemical formula C₄H₃ClO, is a significant intermediate in organic synthesis and pharmaceutical research. Its unique structural properties make it a valuable tool in the development of various biochemical applications. This compound, identified by the CAS number 10487-71-5, has garnered attention in recent years due to its role in synthesizing complex molecules, particularly in the field of medicinal chemistry.

The reactivity of Crotonoyl Chloride stems from its acyl chloride functionality, which facilitates various transformations such as nucleophilic acyl substitutions, condensations, and Michael additions. These reactions are pivotal in constructing diverse molecular architectures, making it indispensable in drug discovery pipelines. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents.

In the realm of pharmaceutical innovation, Crotonoyl Chloride has been employed to develop novel therapeutic agents targeting various diseases. For instance, researchers have leveraged its reactivity to create derivatives with anti-inflammatory and analgesic properties. The compound’s ability to undergo facile functionalization allows for the generation of structurally diverse analogs, enabling high-throughput screening for potential drug candidates.

Moreover, Crotonoyl Chloride has found applications in agrochemical research, where it serves as a precursor for synthesizing bioactive molecules that exhibit herbicidal and pesticidal effects. The compound’s versatility underscores its importance as a building block in synthetic chemistry, bridging the gap between laboratory-scale synthesis and industrial applications.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for producing Crotonoyl Chloride. Researchers are exploring catalytic processes that minimize waste and energy consumption, aligning with global efforts to promote environmentally friendly practices. Such innovations not only enhance efficiency but also reduce the ecological footprint of chemical manufacturing.

The pharmacological potential of derivatives derived from Crotonoyl Chloride continues to be a focal point of scientific inquiry. Studies have demonstrated its role in modulating enzyme activity and receptor interactions, which are critical mechanisms in drug action. For example, modifications of its acyl chloride group have led to compounds that exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to neurological disorders.

From a synthetic perspective, Crotonoyl Chloride offers a straightforward route to more complex molecules through cross-coupling reactions and other advanced techniques. Its stability under various reaction conditions makes it a reliable choice for chemists working on multi-step syntheses. This reliability is particularly valuable in industrial settings where consistency and yield are paramount.

The growing interest in natural product-inspired drug design has also driven research into utilizing Crotonoyl Chloride as a synthetic intermediate. By incorporating its moiety into bio-inspired scaffolds, scientists aim to develop drugs with enhanced efficacy and reduced side effects. This approach leverages the inherent structural features of natural products while employing modern synthetic methodologies.

In conclusion, Crotonoyl Chloride (CAS No. 10487-71-5) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its reactivity and versatility make it an essential tool for chemists and researchers striving to innovate in their respective fields. As scientific understanding progresses, the potential uses of this compound are expected to expand further, reinforcing its significance in modern chemical research.